Cas no 152918-49-5 (tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate
• CAS No: 152918-49-5
• MF: C₁₂H₁₇IN₂O₂
• MW: 348.180055379868
• CID: 1333129
• PubChem ID: 10383091
• Update Time: 2025-08-05

tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-amino-3-iodophenyl)methyl]-, 1,1-dimethylethylester
• Carbamic acid, N-[(4-amino-3-iodophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(4-amino-3-iodophenyl)methyl]carbamate
• tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate

• Inchi： 1S/C12H17IN2O2/c1-12(2,3)17-11(16)15-7-8-4-5-10(14)9(13)6-8/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： AJJZEOZVURSLHU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(N)C(I)=C1

Additional information on tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate (CAS No. 152918-49-5)

tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate (CAS No. 152918-49-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to by its IUPAC name or CAS number, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate group and an iodo-substituted aniline, makes it a valuable intermediate in medicinal chemistry. Researchers frequently search for tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate synthesis, CAS 152918-49-5 applications, and iodophenyl derivatives in drug discovery, highlighting its relevance in modern scientific inquiries.

The compound's molecular formula and structural properties have been extensively studied to optimize its use in cross-coupling reactions, a hot topic in organic synthesis. With the growing interest in targeted drug delivery and precision medicine, 152918-49-5 has gained attention for its potential in designing small-molecule inhibitors. Recent trends in AI-driven drug discovery and high-throughput screening further emphasize the need for reliable intermediates like this carbamate derivative. Users often inquire about tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate price, suppliers, and purity specifications, reflecting its commercial and academic demand.

From a synthetic chemistry perspective, tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate serves as a precursor for palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods are critical for constructing biaryl scaffolds, a recurring motif in kinase inhibitors and anticancer agents. The compound's iodo group offers excellent reactivity, enabling diverse functionalizations. Discussions on platforms like ResearchGate and PubMed often explore its role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degradation therapeutics.

In addition to pharmaceutical applications, CAS 152918-49-5 is investigated for its utility in material science, particularly in organic electronics and photocatalysts. Its electron-rich aromatic system and halogen bond capabilities make it a candidate for molecular engineering. Environmental scientists also examine its degradation pathways to ensure green chemistry compliance. Frequently searched terms like tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate solubility and stability underscore the need for detailed physicochemical data.

Quality control of tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate involves advanced analytical techniques, including HPLC, NMR, and mass spectrometry. Suppliers must address queries about batch-to-batch consistency and storage conditions, as these factors impact experimental reproducibility. The compound's safety data sheet (SDS) and regulatory status are equally critical for compliance with REACH and other global standards.

In summary, tert-butyl N-(4-amino-3-iodophenyl)methylcarbamate (CAS No. 152918-49-5) bridges multiple disciplines, from drug development to advanced materials. Its versatility and reactivity ensure its continued prominence in scientific literature and industrial workflows. As research evolves, so does the demand for high-quality intermediates like this carbamate derivative, driving innovation across life sciences and beyond.